Cas no 21787-65-5 (Formamide,N-(4,5-dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-N-methyl-)

• Product Name: Formamide,N-(4,5-dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-N-methyl-
• CAS No: 21787-65-5
• MF: C₇H₆N₂O₂S₂
• MW: 214.264738559723
• CID: 276149
• PubChem ID: 210870
• Update Time: 2025-04-19

Formamide,N-(4,5-dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(4,5-dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-N-methyl-
• N-(4,5-Dihydro-5-oxo-1,2-dithiolo(4,3-b)pyrrol-6-yl)-N-methylformamide
• N-(4,5-Dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-N-methylformamide
• BRN 0614433
• CHEMBL4638908
• 6-(N-Methylformamido)-5-oxo-1,2-dithiolo(4,3-b)pyrrole
• 1,2-Dithiolo(4,3-b)pyrrole, 6-(N-methylformamido)-5-oxo-
• Formamide, N-(4,5-dihydro-5-oxo-1,2-dithiolo(4,3-b)pyrrol-6-yl)-N-methyl-
• N-methyl-N-(5-oxo-4H-dithiolo[4,3-b]pyrrol-6-yl)formamide
• N-(5-Hydroxy[1,2]dithiolo[4,3-b]pyrrol-6-yl)-N-methylformamide
• VD844
• 21787-65-5
• DTXSID20944396
• VD 844

• Inchi： 1S/C7H6N2O2S2/c1-9(3-10)5-6-4(2-12-13-6)8-7(5)11/h2-3H,1H3,(H,8,11)
• InChI Key： BFQVDMXSAODADC-UHFFFAOYSA-N
• SMILES： S1C2C(=CS1)NC(C=2N(C=O)C)=O

Computed Properties

• Exact Mass: 213.98718
• Monoisotopic Mass: 213.98706979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles